6-bromo-2-oxo-N-(pyridin-2-ylmethyl)-2H-chromene-3-carboxamide

• IUPAC Name: 6-bromo-2-oxo-N-(pyridin-2-ylmethyl)chromene-3-carboxamide
• InChI: InChI=1S/C16H11BrN2O3/c17-11-4-5-14-10(7-11)8-13(16(21)22-14)15(20)19-9-12-3-1-2-6-18-12/h1-8H,9H2,(H,19,20)
• InChI Key: UPJYHBRIWSAPPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNC(=O)C2=CC3=C(C=CC(=C3)Br)OC2=O
• Molecular Formula: C16H11BrN2O3
• Molecular Weight: 359.17 g/mol

Description

6-bromo-2-oxo-N-(pyridin-2-ylmethyl)-2H-chromene-3-carboxamide is a chemical compound with the molecular formula C16H11BrN2O3. It is not intended for human or veterinary use and is typically used for research purposes.

Physical And Chemical Properties Analysis

The physical and chemical properties of 6-bromo-2-oxo-N-(pyridin-2-ylmethyl)-2H-chromene-3-carboxamide, such as its melting point, boiling point, and density, are not provided in the search results.

Scientific Research Applications

Synthesis and Material Science

The synthesis and properties of aromatic polyamides with coumarin chromophores highlight the application of related compounds in creating materials with photosensitive properties. These polymers exhibit good solubility in polar solvents, amorphous character, and the ability to form transparent, flexible, and tough films. Their photoreactive properties, such as crosslinking under UV illumination, are of interest for various material science applications (Nechifor, 2009).

Photoreactive Properties

Investigations into benzopyrones and cyclization of o-amino carboxamides demonstrate the synthesis of novel ring systems, which is crucial for developing new materials and compounds with unique physical and chemical properties (Bevan et al., 1986).

Medicinal Chemistry

The synthesis and antimicrobial activity of thio-substituted ethyl nicotinate derivatives, including the use of 3-(4-Bromophenyl)-2-cyanoprop-2-enethioamide, demonstrate the potential of related compounds in creating new antimicrobial agents. These compounds showcase a broad range of activities and offer a platform for developing treatments against various pathogens (Gad-Elkareem et al., 2011).

Polymer Science

Another study on the synthesis and properties of novel poly(coumarin-amide)s emphasizes the development of heteroaromatic polyamides containing photosensitive coumarin groups. These materials possess high glass-transition temperatures, good thermal properties, and the ability to form amorphous films, which are essential characteristics for advanced material applications (Nechifor, 2009).

Environmental and Analytical Chemistry

The photocatalytic degradation of pyridine in water using TiO2, where pyridine is more rapidly eliminated than benzamide, reveals the potential of related compounds in environmental remediation and analytical chemistry applications. This study provides insights into the degradation kinetics, products, and the efficiency of photocatalysis in water purification (Maillard-Dupuy et al., 1994).